Cas no 2229500-26-7 (tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate
• CAS No: 2229500-26-7
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6183512
• PubChem ID: 165972974
• Update Time: 2025-05-26

tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-yl]carbamate
• EN300-1885687
• 2229500-26-7

• Inchi： 1S/C15H23NO3S/c1-14(2,3)19-13(18)16(5)15(4,11-17)8-6-12-7-9-20-10-12/h7,9-11H,6,8H2,1-5H3
• InChI Key： JFIAONNRUBJXPP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate

Introduction to Tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate (CAS No. 2229500-26-7)

Tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229500-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) integrated into its molecular structure. The unique arrangement of substituents, including tert-butyl, N-methyl, and the heterocyclic thiophen-3-yl moiety, contributes to its distinct chemical properties and potential biological activities.

The structural framework of Tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate encompasses a combination of alkyl and aryl groups that are strategically positioned to influence its reactivity and interaction with biological targets. The tert-butyl group, known for its steric bulk, can modulate the compound's solubility and metabolic stability, while the N-methyl substituent may enhance its binding affinity to specific enzymes or receptors. The incorporation of the thiophen-3-yl ring introduces a sulfur-containing heterocycle, which is frequently observed in bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions.

In recent years, there has been a growing interest in carbamate derivatives as pharmacological agents due to their versatile biological effects. Carbamates are known for their capability to act as both enzyme inhibitors and receptor modulators, making them valuable candidates for drug development. The presence of the 1 oxo group in the molecular structure suggests the presence of a ketone moiety, which can participate in various chemical reactions and biological interactions. This feature, combined with the electron-rich nature of the thiophen-3-yl ring, may contribute to the compound's overall pharmacological profile.

One of the most compelling aspects of Tert-butyl N-methyl-N-2-methyl-1-oxo-4-(thiophen-3-yl)butan-2-ylcarbamate is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of molecules that can selectively target pathological pathways without significant off-target effects. The structural features of this compound, particularly the combination of bulky substituents and heterocyclic rings, suggest that it may exhibit high selectivity for certain biological targets. This is particularly relevant in the context of chronic diseases where precise molecular interactions are crucial for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the laboratory. Molecular modeling studies have indicated that derivatives similar to Tert-butyl N-methyl-N-2-methyl-1-oxyo4-(thiophen3yI)butan 2 yIcarbamate CAS No 2229500267 may interact with enzymes involved in inflammatory processes or metabolic disorders. These predictions are based on the compound's ability to mimic natural substrates or modulate enzyme conformation through non-covalent interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the carbamate bond, which is typically achieved through reactions between a carboxylic acid derivative and an amine or amide under acidic conditions. The introduction of the thiophen3yI ring may involve cyclization reactions or cross-coupling techniques such as Suzuki or Stille couplings, depending on the synthetic strategy employed. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

Once synthesized, Tert-butyl N-methyl-N 2 methyl 1 oxo 4 (thiophen 3 yl) butan 2 yIcarbamate CAS No 2229500267 undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure and purity, which are essential for subsequent biological testing. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound if single crystals can be obtained.

The biological evaluation of this compound typically involves in vitro assays designed to assess its interaction with target enzymes or receptors. For example, enzyme inhibition studies may be conducted using biochemical assays that measure changes in substrate conversion rates upon incubation with varying concentrations of the test compound. Similarly receptor binding assays can provide insights into how well this molecule interacts with specific proteins involved in disease pathways.

In vivo studies further validate these findings by assessing how well this compound distributes within an organism and whether it exerts therapeutic effects at relevant target sites. Pharmacokinetic studies determine parameters such as bioavailability half-life metabolism excretion which are critical for understanding how quickly this molecule reaches therapeutic levels after administration how long it remains active how it is processed by living systems before being eliminated from circulation.

The potential applications of Tert-butyl N-methyl-N 2 methyl 1 oxo 4 (thiophen 3 yl) butan 2 yIcarbamate CAS No 2229500267 span multiple therapeutic areas including oncology inflammation metabolic disorders neurodegenerative diseases among others depending on its final pharmacological profile once fully characterized through preclinical research efforts thus far preliminary data suggest promising possibilities worth exploring further through additional experimental work thus ensuring continued progress toward developing novel treatments for human health challenges worldwide.